1-(4-((Furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C19H23NO4S2/c21-19(10-14-25-17-6-2-1-3-7-17)20-11-8-18(9-12-20)26(22,23)15-16-5-4-13-24-16/h1-7,13,18H,8-12,14-15H2
• InChI Key: PGWIAUDBLPFWLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C19H23NO4S2
• Molecular Weight: 393.5 g/mol
• CAS No.: 1448078-08-7

Description

1-(4-((Furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C19H23NO4S2 and its molecular weight is 393.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Research on similar compounds has demonstrated their utility in synthesizing diverse furan and cyclopentenone derivatives, indicating potential for this compound in synthetic organic chemistry. For example, the use of related sulfone and furan-containing compounds has facilitated the development of versatile reagents for constructing complex heterocyclic structures, which are valuable in drug discovery and material science (Watterson et al., 2003), (Haines et al., 2011).

Antimicrobial Properties

Certain derivatives have shown significant antimicrobial activities, suggesting the potential of 1-(4-((Furan-2-ylmethyl)sulfonyl)piperidin-1-yl)-3-(phenylthio)propan-1-one in contributing to the development of new antimicrobial agents. Studies have revealed that piperidine derivatives, similar in structure to the compound of interest, possess potent antibacterial and antifungal properties, highlighting their relevance in addressing plant pathogens and possibly human pathogens (Vinaya et al., 2009).

Novel Synthetic Methodologies

The compound's structural features suggest its utility in innovative synthetic methodologies. For instance, the integration of sulfone and furan functionalities has been exploited in metal-free domino reactions to create sulfonylated furan derivatives, showcasing a method that enhances the efficiency of synthesizing functionally rich molecules (Cui et al., 2018).

Pharmacological Potential

Although direct research on this compound is not available, structurally related compounds have been investigated for their pharmacological properties. The presence of piperidine and sulfonyl groups in a compound's structure has been associated with activity at various receptor sites, indicating potential applications in designing receptor-selective drugs (Hu et al., 2001).